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Compound of Interest

Compound Name: Ethyl pyridin-2-ylcarbamate

Cat. No.: B189548

CAS Number: 5255-67-4

This technical guide provides a comprehensive overview of Ethyl pyridin-2-ylcarbamate, a
heterocyclic carbamate of interest to researchers, scientists, and professionals in drug
development. The document details its physicochemical properties, safety information,
synthesis, and analytical methodologies.

Chemical and Physical Properties

Ethyl pyridin-2-ylcarbamate is a stable, solid organic compound. Its key properties are
summarized in the table below, providing a ready reference for experimental planning and
safety assessments.
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Property Value Reference
CAS Number 5255-67-4 [1]
Molecular Formula CsH10N20:2 [1]
Molecular Weight 166.18 g/mol [1]

Melting Point 48-50 °C

Boiling Point 182-184 °C

Appearance Solid

No specific data available, but
Solubility likely soluble in polar organic

solvents.

Safety and Handling

Ethyl pyridin-2-ylcarbamate is classified as harmful if swallowed and is suspected of causing
cancer. Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a chemical fume hood.

Hazard Statements:
e H302: Harmful if swallowed.
e H350: May cause cancer.

Precautionary Statements:

P201: Obtain special instructions before use.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P308 + P313: IF exposed or concerned: Get medical advice/attention.
o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Synthesis of Ethyl Pyridin-2-ylcarbamate

A common and direct method for the synthesis of Ethyl pyridin-2-ylcarbamate involves the
reaction of 2-aminopyridine with ethyl chloroformate. This reaction is typically carried out in the
presence of a base, such as pyridine or triethylamine, to neutralize the hydrochloric acid
byproduct. While a detailed, specific protocol for this exact compound is not readily available in
the searched literature, a general procedure can be outlined.

Experimental Protocol: General Synthesis of N-Aryl Carbamates

o Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and
under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminopyridine in a suitable
anhydrous solvent (e.g., dichloromethane, tetrahydrofuran, or toluene).

o Addition of Base: Add a stoichiometric equivalent of a non-nucleophilic base, such as
triethylamine or pyridine, to the reaction mixture.

o Addition of Ethyl Chloroformate: Cool the mixture in an ice bath (0 °C). Slowly add a
stoichiometric equivalent of ethyl chloroformate dropwise to the stirred solution.

¢ Reaction: Allow the reaction to warm to room temperature and stir for several hours until
completion, which can be monitored by thin-layer chromatography (TLC).

o Workup: Upon completion, the reaction mixture is typically washed with water and brine. The
organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization or column chromatography
to yield pure Ethyl pyridin-2-ylcarbamate.
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Below is a workflow diagram for the synthesis of Ethyl pyridin-2-ylcarbamate.

Synthesis Workflow for Ethyl Pyridin-2-ylcarbamate
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Caption: A flowchart illustrating the general synthetic route to Ethyl pyridin-2-ylcarbamate.

Analytical Characterization

Detailed analytical data for Ethyl pyridin-2-ylcarbamate is not widely published. However,
standard analytical techniques can be employed for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl
group (a triplet and a quartet) and the protons on the pyridine ring. The chemical shifts of the
pyridine protons will be in the aromatic region and their splitting patterns will depend on their
positions relative to the nitrogen atom and the carbamate substituent.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the
carbamate, the two carbons of the ethyl group, and the carbons of the pyridine ring.

Infrared (IR) Spectroscopy:

The IR spectrum of Ethyl pyridin-2-ylcarbamate would be expected to show characteristic
absorption bands for the N-H stretching of the carbamate group, C-H stretching of the aromatic
and aliphatic portions, the C=0 stretching of the carbamate, and C=N and C=C stretching
vibrations of the pyridine ring.

High-Performance Liquid Chromatography (HPLC):

A reversed-phase HPLC method would be suitable for the analysis of Ethyl pyridin-2-
ylcarbamate. A C18 column with a mobile phase gradient of water and a polar organic solvent
like acetonitrile or methanol would likely provide good separation. Detection could be achieved
using a UV detector, monitoring at a wavelength where the pyridine ring absorbs.

Biological Activity and Applications

Currently, there is no specific information available in the public domain regarding the biological
activity, mechanism of action, or any associated signaling pathways for Ethyl pyridin-2-
ylcarbamate. The carbamate functional group is present in a wide range of biologically active
compounds and approved drugs, where it can act as a key pharmacophore or a linker.[2] The
pyridine ring is also a common scaffold in medicinal chemistry.[3]

Given that Ethyl pyridin-2-ylcarbamate contains both of these moieties, it could be a valuable
building block or starting material in the synthesis of more complex molecules for drug
discovery programs. Its potential as a precursor for screening libraries is an area for further
exploration.[4] Researchers investigating novel therapeutics may find this compound to be a
useful intermediate for the synthesis of new chemical entities.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b189548?utm_src=pdf-body
https://www.benchchem.com/product/b189548?utm_src=pdf-body
https://www.benchchem.com/product/b189548?utm_src=pdf-body
https://www.benchchem.com/product/b189548?utm_src=pdf-body
https://www.benchchem.com/product/b189548?utm_src=pdf-body
https://www.researchgate.net/publication/304026993_Evaluation_of_Ethyl_N-2-Phenethyl_Carbamate_Analogues_as_Biofilm_Inhibitors_of_Methicillin_Resistant_Staphylococcus_aureus
https://pubmed.ncbi.nlm.nih.gov/38762999/
https://www.benchchem.com/product/b189548?utm_src=pdf-body
https://lifechemicals.com/screening-libraries/pre-plated-focused-libraries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The diagram below illustrates a logical workflow for the preliminary biological evaluation of a
novel compound like Ethyl pyridin-2-ylcarbamate.

Caption: A generalized workflow for the initial biological screening of a new chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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